2-bromo-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide

• IUPAC Name: 2-bromo-N-(3-hydroxy-3-thiophen-2-ylpropyl)benzamide
• InChI: InChI=1S/C14H14BrNO2S/c15-11-5-2-1-4-10(11)14(18)16-8-7-12(17)13-6-3-9-19-13/h1-6,9,12,17H,7-8H2,(H,16,18)
• InChI Key: FWCQJVLVGTZOQC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C(=O)NCCC(C2=CC=CS2)O)Br
• Molecular Formula: C14H14BrNO2S
• Molecular Weight: 340.24 g/mol

Description

“2-bromo-N-(3-hydroxy-3-(thiophen-2-yl)propyl)benzamide” is a compound that is available for scientific research needs. It is also known by registry numbers ZINC000077114057, ZINC000077114060.

Synthesis Analysis

Thiophene derivatives, which are part of the compound , can be synthesized through various methods. One such method is the Gewald reaction, a condensation reaction between sulfur, an α-methylene carbonyl compound, and an α-cyano ester, which makes aminothiophene derivatives. Another method is the Paal–Knorr reaction, known as the condensation of 1,4-dicarbonyl compounds with phosphorus pentasulfide (P4S10) as sulfurizing agents.

Chemical Reactions Analysis

The chemical reactions involving thiophene derivatives have been studied extensively. For instance, the condensation reaction of thioglycolic acid derivatives with α,β-acetylenic ester under basic conditions generates 3-hydroxy-2-thiophene carboxylic derivatives.

Future Directions

Thiophene-based analogs have been the focus of a growing number of scientists as a potential class of biologically active compounds. They play a vital role for medicinal chemists to improve advanced compounds with a variety of biological effects. The results provide useful information for the design of monomers via autopolymerization.